Cas no 2228405-40-9 (1-{[3-(Trifluoromethyl)pyridin-2-yl]methyl}cyclopropan-1-ol)

• Product Name: 1-{[3-(Trifluoromethyl)pyridin-2-yl]methyl}cyclopropan-1-ol
• CAS No: 2228405-40-9
• MF: C₁₀H₁₀F₃NO
• MW: 217.18771314621
• CID: 6196132
• PubChem ID: 165630646
• Update Time: 2025-05-20

1-{[3-(Trifluoromethyl)pyridin-2-yl]methyl}cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2228405-40-9
• EN300-1943750
• 1-{[3-(trifluoromethyl)pyridin-2-yl]methyl}cyclopropan-1-ol
• 1-{[3-(Trifluoromethyl)pyridin-2-yl]methyl}cyclopropan-1-ol

• Inchi： 1S/C10H10F3NO/c11-10(12,13)7-2-1-5-14-8(7)6-9(15)3-4-9/h1-2,5,15H,3-4,6H2
• InChI Key： SGBGKBAQQDXJAY-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CN=C1CC1(CC1)O)(F)F

Computed Properties

• Exact Mass: 217.07144843g/mol
• Monoisotopic Mass: 217.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-{[3-(Trifluoromethyl)pyridin-2-yl]methyl}cyclopropan-1-ol

Comprehensive Overview of 1-{[3-(Trifluoromethyl)pyridin-2-yl]methyl}cyclopropan-1-ol (CAS No. 2228405-40-9)

1-{[3-(Trifluoromethyl)pyridin-2-yl]methyl}cyclopropan-1-ol (CAS No. 2228405-40-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a trifluoromethylpyridine moiety with a cyclopropanol group, making it a valuable intermediate for drug discovery and material science applications. Its CAS number 2228405-40-9 is frequently searched in scientific databases, reflecting its growing relevance in synthetic chemistry.

The compound’s structure is characterized by the presence of a 3-(trifluoromethyl)pyridin-2-yl group, which is known for enhancing metabolic stability and bioavailability in medicinal chemistry. Researchers are particularly interested in its potential as a building block for designing novel therapeutics targeting neurological and inflammatory diseases. Recent studies have highlighted its utility in catalysis and ligand design, aligning with the current trend of exploring fluorinated compounds for improved drug efficacy.

In the context of green chemistry, 1-{[3-(Trifluoromethyl)pyridin-2-yl]methyl}cyclopropan-1-ol has been investigated for its role in sustainable synthesis. The trifluoromethyl group is a hotspot in modern research due to its ability to modulate electronic properties, a feature often queried in AI-driven drug design platforms. This compound’s cyclopropanol segment also contributes to ring strain, a property exploited in mechanochemical reactions, a trending topic in material science forums.

From an industrial perspective, the demand for CAS No. 2228405-40-9 is rising, driven by its applications in high-value chemical synthesis. Patent filings and journal publications frequently cite its use in heterocyclic chemistry, a field dominating recent SEO searches for organic intermediates. Its compatibility with cross-coupling reactions further enhances its appeal, as these methods are pivotal in constructing complex molecular architectures.

Safety and handling of 1-{[3-(Trifluoromethyl)pyridin-2-yl]methyl}cyclopropan-1-ol adhere to standard laboratory protocols, with no reported hazards under normal conditions. This aligns with the increasing public interest in non-toxic reagents, a frequently searched term in academic and industrial circles. The compound’s stability under ambient conditions makes it a preferred choice for bench-scale experiments and pilot plant studies.

Future research directions for CAS 2228405-40-9 may explore its enantioselective synthesis, a topic gaining traction in asymmetric catalysis discussions. The integration of machine learning tools to predict its reactivity patterns is another emerging trend, reflecting the intersection of computational chemistry and experimental science. As the scientific community continues to prioritize structure-activity relationships, this compound’s versatility ensures its place in cutting-edge research.

In summary, 1-{[3-(Trifluoromethyl)pyridin-2-yl]methyl}cyclopropan-1-ol (CAS No. 2228405-40-9) exemplifies the innovation driving modern chemical synthesis. Its multifaceted applications, from pharmaceutical intermediates to advanced materials, underscore its importance in both academic and industrial settings. With ongoing advancements in fluorine chemistry and sustainable methodologies, this compound is poised to remain a focal point in scientific inquiry.